![molecular formula C13H19N3O B1520410 2-amino-N-[3-(pyrrolidin-1-yl)phenyl]propanamide CAS No. 1218334-66-7](/img/structure/B1520410.png)
2-amino-N-[3-(pyrrolidin-1-yl)phenyl]propanamide
Overview
Description
“2-amino-N-[3-(pyrrolidin-1-yl)phenyl]propanamide” is a compound with the CAS Number: 1218334-66-7. It has a molecular weight of 233.31 and its IUPAC name is 2-amino-N-[3-(1-pyrrolidinyl)phenyl]propanamide . It is typically stored as a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H19N3O/c1-10(14)13(17)15-11-5-4-6-12(9-11)16-7-2-3-8-16/h4-6,9-10H,2-3,7-8,14H2,1H3,(H,15,17) . This indicates the presence of a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s known that derivatives of 2-(pyrrolidin-1-yl)pyrimidine can act as antagonists of the vanilloid receptor 1 and modulators of the insulin-like growth factor 1 receptor .Physical And Chemical Properties Analysis
This compound is a powder in physical form . Its IR spectrum and NMR spectrum details are not available in the retrieved resources.Scientific Research Applications
Anticonvulsant Activity
One of the prominent applications of derivatives similar to "2-amino-N-[3-(pyrrolidin-1-yl)phenyl]propanamide" is in the development of new anticonvulsant agents. For instance, a study involving the synthesis of new hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides aimed at discovering potential antiepileptic drugs. These compounds were evaluated in preclinical seizure models, such as the maximal electroshock (MES) test and the pentylenetetrazole (scPTZ) test, showing promising broad spectra of anticonvulsant activity without impairing motor coordination, suggesting a better safety profile than some clinically relevant antiepileptic drugs (Kamiński et al., 2015).
Heterocyclic Synthesis
Another significant application is in the field of heterocyclic chemistry, where compounds with the pyrrolidin-1-yl moiety are utilized in the synthesis of diverse heterocyclic structures. For example, the one-step synthesis of pyrido[2,3-d]pyrimidines, amides, and benzoxazolylethylpyrimidines was achieved by condensing substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids with aromatic amines, demonstrating the versatility of these compounds in constructing complex heterocyclic systems (Harutyunyan et al., 2015).
Antitumoral Activity
Derivatives of "this compound" have also been explored for their potential antitumoral activities. A study focused on N-phenyl-3-pyrrolecarbothioamides, obtained through intramolecular cyclization, was evaluated for in vitro anticancer activity against a range of human cancer cell lines. Some of these compounds showed inhibitory effects on cancer cell growth at low concentrations, indicating their potential as anticancer agents (Cocco et al., 2003).
Corrosion Inhibition
Research into the applications of "this compound" derivatives extends beyond medicinal chemistry. For instance, 3-amino alkylated indoles, structurally related to the target compound, were investigated for their role as corrosion inhibitors for mild steel in acidic solutions. These studies, combining experimental and theoretical methods, revealed that such compounds effectively inhibit corrosion, highlighting their potential in industrial applications (Verma et al., 2016).
Anti Microbial Activity
Furthermore, novel heterocyclic compounds containing the sulphamido moiety, related to "this compound," were synthesized and evaluated for their antimicrobial activity. These studies aimed at discovering new compounds with effective antimicrobial properties against various bacterial and fungal strains, contributing to the development of new antimicrobial agents (Nunna et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, derivatives of 2-(pyrrolidin-1-yl)pyrimidine, have been reported to interact with various targets such as the vanilloid receptor 1 and the insulin-like growth factor 1 receptor . They also inhibit a wide range of enzymes including phosphodiesterase type 5, isocitrate dehydrogenase 1, endothelin-converting enzyme 1, and vascular adhesion protein 1 .
Mode of Action
Based on the activity of structurally similar compounds, it can be inferred that this compound may interact with its targets, leading to changes in their function . The specific interactions and resulting changes would depend on the exact nature of the target.
Biochemical Pathways
Similar compounds have been shown to affect various pathways related to their targets . For instance, inhibition of enzymes like phosphodiesterase type 5 can affect cyclic guanosine monophosphate (cGMP) levels, influencing various cellular processes .
Result of Action
Similar compounds have been reported to exhibit antioxidative and antibacterial properties, and they have been described to affect the cell cycle .
Biochemical Analysis
Biochemical Properties
2-amino-N-[3-(pyrrolidin-1-yl)phenyl]propanamide plays a crucial role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. This compound has been shown to interact with enzymes such as phosphodiesterase type 5, isocitrate dehydrogenase 1, and endothelin-converting enzyme 1 . These interactions are primarily characterized by enzyme inhibition, which can lead to significant changes in biochemical pathways. Additionally, this compound has been found to interact with proteins involved in cell signaling pathways, further highlighting its importance in biochemical research .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to affect the insulin-like growth factor 1 receptor, which plays a critical role in cell growth and differentiation . Furthermore, this compound has been shown to impact the cell cycle, leading to alterations in cell proliferation and apoptosis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. This compound has been found to inhibit enzymes such as phosphodiesterase type 5 and isocitrate dehydrogenase 1, leading to changes in biochemical pathways . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins . These molecular interactions highlight the compound’s potential as a therapeutic agent.
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under various conditions, allowing for prolonged experimentation . Over time, this compound may undergo degradation, leading to changes in its biochemical properties and cellular effects . Long-term studies have indicated that this compound can have sustained effects on cellular function, making it a valuable tool for biochemical research .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been shown to have minimal adverse effects, while higher doses can lead to toxicity and other adverse effects . Threshold effects have been observed, indicating that there is a specific dosage range within which this compound is most effective
properties
IUPAC Name |
2-amino-N-(3-pyrrolidin-1-ylphenyl)propanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-10(14)13(17)15-11-5-4-6-12(9-11)16-7-2-3-8-16/h4-6,9-10H,2-3,7-8,14H2,1H3,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHGWFYMJMBEVAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)N2CCCC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.